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Compound of Interest |

1-(2-Amino-4-
Compound Name:

methoxyphenyl)ethanone
CAS No.: 42465-53-2

Cat. No.: B1278650

Get Quote

1-(2-Amino-4-methoxyphenyl)ethanone, also known as 2'-Amino-4'-methoxyacetophenone,

is a highly functionalized aromatic ketone that serves as a pivotal intermediate in the landscape
of organic synthesis and pharmaceutical development. Its structure is characterized by an
acetophenone core substituted with an amino group ortho to the acetyl moiety and a methoxy
group in the para position. This specific arrangement of electron-donating groups and a
reactive carbonyl function imparts a unique chemical reactivity profile, making it a valuable
precursor for the synthesis of a diverse range of heterocyclic compounds and complex
molecular architectures. This guide provides a comprehensive technical overview of its
fundamental properties, synthesis, characterization, and applications, tailored for professionals
in research and drug development.

Part 1: Physicochemical and Structural Properties

The utility of any chemical intermediate begins with a thorough understanding of its core
physical and structural characteristics. These properties govern its behavior in chemical
reactions, its solubility, and its handling requirements.
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Chemical Identity and Data

Quantitative data for 1-(2-Amino-4-methoxyphenyl)ethanone is summarized below. It is

important to distinguish between the free base and its hydrochloride salt, as their properties

can differ.

Property Value Source(s)
1-(2-amino-4-

IUPAC Name [1]
methoxyphenyl)ethanone
2'-Amino-4'-

Synonyms [2]
methoxyacetophenone

CAS Number 335104-63-7 (hydrochloride) [3]

Molecular Formula CoH11NO2 [1]

Molecular Weight 165.19 g/mol [1]

Appearance Beige to yellow powder/solid [4]

] ] 89 °C (for 1-(2-Amino-6-

Melting Point [5]
methoxyphenyl)ethanone)
130-160 °C at 1.5 Torr (for 1-

Boiling Point (2-Amino-6- [5]
methoxyphenyl)ethanone)

Solubility Soluble in methanol [6]

Note: Specific melting and boiling points for the title compound are not consistently available;

data for a structural isomer is provided for reference.

Molecular Structure

The molecular structure features a benzene ring with three key substituents that dictate its

chemical behavior: an acetyl group, an amino group, and a methoxy group. The ortho-amino

and para-methoxy groups are both electron-donating, which activates the aromatic ring

towards electrophilic substitution.
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Caption: Chemical structure of 1-(2-Amino-4-methoxyphenyl)ethanone.

Part 2: Synthesis and Reactivity Profile
Plausible Synthetic Pathway

While numerous proprietary methods exist, a common and logical approach to synthesizing
substituted acetophenones involves the Friedel-Crafts acylation. For 1-(2-Amino-4-
methoxyphenyl)ethanone, a plausible route starts from a commercially available substituted
aniline.

Workflow: Synthesis via Friedel-Crafts Acylation

» Starting Material Selection: The synthesis logically begins with 3-methoxyaniline. The
directing effects of the amino and methoxy groups must be considered. The amino group is a
stronger activating group and is ortho-, para-directing.

o Protection of the Amino Group: The highly reactive amino group must be protected to
prevent side reactions and to modulate its directing effect. Acetylation to form an acetanilide
is a standard procedure.

» Friedel-Crafts Acylation: The protected intermediate undergoes Friedel-Crafts acylation with
acetyl chloride or acetic anhydride in the presence of a Lewis acid catalyst (e.g., AlCI3). The
acylation will be directed ortho to the activating acetamido group.

o Deprotection: The final step involves the hydrolysis of the acetamido group, typically under
acidic or basic conditions, to reveal the free amine and yield the target compound.

Caption: Plausible synthetic workflow for 1-(2-Amino-4-methoxyphenyl)ethanone.

Core Reactivity

The reactivity of this molecule is governed by its three functional groups:

e Aromatic Ring: Highly activated by the ortho-amino and para-methoxy groups, the ring is
susceptible to further electrophilic aromatic substitution. The positions ortho and para to the
activating groups are the most reactive.
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e Amino Group: The primary amine is nucleophilic and can participate in reactions such as N-
alkylation, N-acylation, and diazotization. It is also basic, allowing for the formation of
hydrochloride salts which are often more stable and easier to handle.[7]

o Ketone Carbonyl: The acetyl group undergoes typical ketone reactions, including reduction
to an alcohol, reductive amination, and condensation reactions at the alpha-carbon. This site
is a key handle for extending the molecular framework. The presence of the ortho-amino
group can also facilitate intramolecular cyclization reactions to form heterocyclic systems like
indoles or quinolines under appropriate conditions.

Part 3: Spectroscopic Characterization and Analysis

Unambiguous structural confirmation and purity assessment are critical. Standard
spectroscopic methods are employed for this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR spectroscopy provides detailed information about the electronic environment of
protons in the molecule.

Predicted Chemical

Proton Assignment Shift (5, ppm) Multiplicity Integration
Aromatic Protons 6.5-75 m (multiplet) 3H
-NH:2 4.5 - 6.0 (broad) s (singlet) 2H
-OCHs ~3.8 s (singlet) 3H
-COCHs ~2.5 s (singlet) 3H

Note: Predicted values are based on standard substituent effects. Actual values may vary
depending on the solvent and experimental conditions.[8]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of key functional groups through their
characteristic vibrational frequencies.
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e N-H Stretch: A pair of medium-to-strong bands around 3300-3500 cm~! is characteristic of
the primary amine.

e C-H Stretch (Aromatic/Aliphatic): Bands appear around 3000-3100 cm~?* (aromatic) and
2850-3000 cm~1 (aliphatic CHs).

e C=0 Stretch: A strong, sharp absorption band around 1650-1680 cm~! indicates the
conjugated ketone.

C-O Stretch: A strong band around 1200-1250 cm~* corresponds to the aryl ether linkage.

Standard Protocol for NMR Sample Preparation and
Acquisition
A self-validating and reproducible protocol is essential for obtaining high-quality spectral data.

[8]

Materials:

NMR tube (5 mm, high precision)

Deuterated solvent (e.g., CDClsz or DMSO-de)

Internal standard (e.g., Tetramethylsilane, TMS)

Sample (5-10 mg)

Volumetric glassware and pipettes

Procedure:

e Sample Preparation:

o Accurately weigh 5-10 mg of 1-(2-Amino-4-methoxyphenyl)ethanone into a clean, dry
vial.

o Add approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d).
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o Add a minimal amount of TMS as an internal standard (O ppm reference).

o Cap the vial and vortex thoroughly until the sample is completely dissolved.

e Transfer to NMR Tube:

o Using a Pasteur pipette, carefully transfer the solution into the NMR tube to a height of
approximately 4-5 cm.

 NMR Data Acquisition:

[¢]

Insert the tube into the spectrometer's spinner and place it in the magnet.

o Locking: The spectrometer locks onto the deuterium signal of the solvent to stabilize the
magnetic field.

o Shimming: The magnetic field is homogenized (shimmed) to maximize spectral resolution,
resulting in sharp, symmetrical peaks.

o Acquisition: Acquire the *H NMR spectrum using standard parameters (e.g., 90° pulse,
sufficient relaxation delay). Average multiple scans to achieve an adequate signal-to-noise
ratio.

e Processing:
o Apply Fourier transform, phase correction, and baseline correction to the raw data.
o Calibrate the spectrum by setting the TMS peak to 0.00 ppm.
o Integrate all peaks to determine the relative proton ratios.

Caption: Standard workflow for NMR-based structural analysis.

Part 4: Applications in Drug Discovery and
Development

The true value of 1-(2-Amino-4-methoxyphenyl)ethanone lies in its role as a versatile
chemical building block.[6] Its trifunctional nature allows for the construction of a wide array of
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complex molecules, particularly those with therapeutic potential.

e Synthesis of Heterocycles: It is an ideal starting material for synthesizing nitrogen-containing
heterocycles like quinolines, indazoles, and benzodiazepines, which are privileged scaffolds
in medicinal chemistry.[9]

o Lead Optimization: In drug discovery programs, this intermediate can be used to generate
libraries of analogues. By modifying the amino or acetyl groups, or by performing
substitutions on the aromatic ring, researchers can systematically explore the structure-
activity relationship (SAR) of a lead compound to enhance potency, selectivity, or
pharmacokinetic properties.

e Precursor to Bioactive Molecules: The structural motifs present in this compound are found
in various classes of biologically active agents. Its use as an intermediate ensures a reliable
and efficient supply chain for the synthesis of active pharmaceutical ingredients (APIs).[10]
[11]

Part 5: Safety, Handling, and Storage
As with any chemical reagent, adherence to strict safety protocols is mandatory.

5.1. Hazard Identification Based on data for structurally similar compounds, 1-(2-Amino-4-
methoxyphenyl)ethanone and its salts should be handled as potentially hazardous.[1][12][13]

Acute Toxicity: Harmful if swallowed or inhaled.[1][12]

Skin Irritation: Causes skin irritation.[1][12]

Eye Irritation: Causes serious eye irritation.[1][12]

Respiratory Irritation: May cause respiratory irritation.[1][12]
5.2. Recommended Handling and PPE

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[4] Ensure eyewash stations and safety showers are readily accessible.[2]

o Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]
o Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat.[4]

o Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.[4]

5.3. Storage Conditions
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

» For sensitive applications or long-term storage, keeping the container under an inert
atmosphere (e.g., argon or nitrogen) is recommended to prevent oxidation of the amino
group.[14]

e Incompatible Materials: Keep away from strong oxidizing agents.[12]

Conclusion

1-(2-Amino-4-methoxyphenyl)ethanone is more than just a chemical compound,; itis an
enabling tool for innovation in the chemical and pharmaceutical sciences. Its well-defined
physicochemical properties, predictable reactivity, and versatile synthetic utility make it an
indispensable intermediate. A thorough understanding of its characteristics, from spectroscopic
signature to safe handling protocols, empowers researchers to leverage its full potential in the
creation of novel materials and life-saving therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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